Cas no 1421453-92-0 (N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide)

N-{[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide is a synthetic organic compound featuring a thiazole core substituted with a 2-chlorophenyl group and an acetamide-linked methyl moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the chlorophenyl and thiazole groups suggests possible interactions with biological targets, such as enzymes or receptors, making it relevant for drug discovery. Its well-defined molecular framework allows for precise modifications, enabling structure-activity relationship studies. The compound is typically characterized by high purity and stability, ensuring consistent performance in experimental applications.

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide structure

1421453-92-0 structure

Product Name:N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide

CAS No:1421453-92-0

MF:C₁₃H₁₃ClN₂OS

MW:280.773120641708

CID:5402617

Update Time:2025-11-03

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]acetamide
- N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
- Inchi： 1S/C13H13ClN2OS/c1-8-12(7-15-9(2)17)18-13(16-8)10-5-3-4-6-11(10)14/h3-6H,7H2,1-2H3,(H,15,17)
- InChI Key： RZIKSIRZBWLFQN-UHFFFAOYSA-N
- SMILES： C(NCC1SC(C2=CC=CC=C2Cl)=NC=1C)(=O)C

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6261-3938-2μmol	N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide	1421453-92-0	2μmol	$85.5	2023-09-09
Life Chemicals	F6261-3938-1mg	N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide	1421453-92-0	1mg	$81.0	2023-09-09
Life Chemicals	F6261-3938-2mg	N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide	1421453-92-0	2mg	$88.5	2023-09-09
Life Chemicals	F6261-3938-3mg	N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide	1421453-92-0	3mg	$94.5	2023-09-09

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Additional information on N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1421453-92-0, known as N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent advancements related to this compound.

CAS No. 1421453-92-0 represents a specific identifier assigned by the Chemical Abstracts Service to uniquely recognize this compound. The chemical name, N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide, highlights its structural composition. The molecule consists of a thiazole ring system substituted with a chlorophenyl group at position 2 and a methyl group at position 4. The thiazole ring is further connected to an acetamide group via a methylene bridge at position 5.

The thiazole ring is a heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions. The substitution pattern on the thiazole ring plays a crucial role in determining the compound's physical and chemical properties. The presence of the chlorophenyl group introduces electron-withdrawing effects, which can influence the electronic environment of the molecule. Additionally, the methyl group at position 4 contributes to steric effects and enhances the molecule's hydrophobicity.

The acetamide group attached to the thiazole ring adds polarity to the molecule, which can enhance its solubility in polar solvents. Acetamide groups are also known for their ability to form hydrogen bonds, which can be advantageous in drug design for improving bioavailability and binding affinity to target proteins.

Recent studies have explored the synthesis of this compound using various methodologies. One common approach involves the construction of the thiazole ring through a condensation reaction between thiourea derivatives and aldehydes or ketones. Subsequent substitution reactions are employed to introduce the chlorophenyl and methyl groups onto the thiazole ring. Finally, the acetamide group is introduced via nucleophilic acylation or amidation reactions.

The synthesis of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide has been optimized to achieve high yields and purity levels. Researchers have also investigated green chemistry approaches to minimize environmental impact during its production.

In terms of applications, this compound has shown potential in various fields. Its unique structure makes it a valuable candidate for drug discovery programs targeting specific biological pathways. Recent research has focused on its anti-inflammatory and anti-proliferative activities in vitro models.

Furthermore, computational studies have been conducted to predict its binding affinity towards various protein targets. These studies utilize molecular docking simulations and machine learning algorithms to identify potential therapeutic applications.

In conclusion, N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide (CAS No. 1421453-92-) represents an intriguing compound with diverse applications in chemical research and drug development.